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Compound of Interest

Compound Name: 2-Benzylideneoctanal

Cat. No.: B7782968

In the competitive landscape of fragrance formulation, the longevity and stability of a scent are
paramount. Fragrance fixatives play a crucial role in determining the performance of a perfume
by reducing the evaporation rate of more volatile components. This guide provides a detailed
comparison of 2-benzylideneoctanal, also known as alpha-hexylcinnamaldehyde, with other
commonly used fragrance fixatives, supported by available experimental data. This analysis is
intended for researchers, scientists, and professionals in the fields of chemistry and drug
development to inform the selection of fixatives in formulation.

Overview of 2-Benzylideneoctanal

2-Benzylideneoctanal is a synthetic aromatic compound widely used in the fragrance industry.
[1][2] It possesses a characteristic floral, jasmine-like scent and is valued for its ability to anchor
more volatile fragrance notes, thereby enhancing the overall longevity of a perfume.[1] Its
chemical stability and ability to blend well with other fragrance components make it a versatile
ingredient in various cosmetic and personal care products.[1]

Comparative Performance Analysis

To objectively assess the performance of 2-benzylideneoctanal as a fragrance fixative, a
comparison with established alternatives is necessary. This guide considers three widely used
synthetic fixatives: Galaxolide, Tonalide, and Iso E Super. The primary metric for comparison is
substantivity, which refers to the length of time a fragrance material can be detected on a
substrate, typically a smelling strip or skin.
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Table 1: Comparison of Physical and Performance Properties of Selected Fragrance Fixatives

2-
Benzylideneoc
Feature tanal (alpha- Galaxolide Tonalide Iso E Super
Hexylcinnamal
dehyde)
CAS Number 101-86-0 1222-05-5 1506-02-1 54464-57-2
Molecular
C15H200 C18H260 C18H260 C16H260
Formula
Molar Mass (
216.32 258.42 258.42 234.38
g/mol)
] Floral, jasmine, Clean, musky, Warm, musky, Smooth, woody,
Odor Profile o
waxy, green powdery, floral powdery, woody ambergris-like
Substantivity > 48, > 400
400[3][4] o > 400 > 172
(hours) (conflicting data)
Vapor Pressure 0.0002 ) .
~0.00013 Not available Not available

(hPa @ 20°C)

(estimated)

Note: The substantivity values are collated from various sources and may have been

determined under different experimental conditions. Therefore, they should be considered

indicative rather than directly comparable.

Experimental Protocols

The evaluation of fragrance fixative performance relies on both instrumental and sensory

analysis methods. These protocols are designed to quantify the longevity and intensity of a

fragrance over time.

Instrumental Analysis: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
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This technique is widely used for the quantitative analysis of volatile and semi-volatile organic
compounds in the headspace above a sample. In the context of fragrance evaluation, it can be
used to measure the concentration of fragrance molecules evaporating from a substrate (e.g.,

skin, fabric) over time.

Experimental Workflow:

Sample Preparation: A fragrance formulation containing the fixative and a selection of
representative volatile aroma chemicals is prepared. A control sample without the fixative is
also prepared.

Application: A standardized amount of the fragrance formulation is applied to a substrate
(e.q., filter paper, skin-mimicking membrane, or human skin).

Headspace Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours), the
substrate is placed in a sealed vial. The volatile compounds that have evaporated into the
headspace are collected using a solid-phase microextraction (SPME) fiber.

GC-MS Analysis: The SPME fiber is injected into a gas chromatograph coupled with a mass
spectrometer. The compounds are separated based on their boiling points and volatility and
then identified and quantified by the mass spectrometer.

Data Analysis: The concentration of each aroma chemical in the headspace at each time
point is determined. The rate of evaporation is calculated, and the performance of the fixative
is assessed by comparing the evaporation profiles of the samples with and without the
fixative. A slower decline in the concentration of volatile compounds over time indicates a
more effective fixative.
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Diagram 1: Headspace GC-MS Experimental Workflow
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Diagram 1: Headspace GC-MS Experimental Workflow

Sensory Evaluation
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Sensory evaluation by trained panelists is a critical component of fragrance assessment, as it
provides data on the perceived intensity and character of a scent over time.

Experimental Protocol:

o Panelist Selection and Training: A panel of individuals is selected based on their olfactory
acuity and trained to identify and rate the intensity of different fragrance notes.

o Sample Preparation and Application: Fragrance formulations with and without the fixative are
prepared and applied to smelling strips or the skin of panelists in a controlled environment.

» Evaluation: At specified time intervals, panelists are asked to smell the samples and rate the
intensity of the overall fragrance and specific notes on a predefined scale (e.g., a line scale
from 0O to 100).

o Data Analysis: The sensory data is statistically analyzed to determine if there are significant
differences in fragrance intensity and longevity between the samples with and without the
fixative.

Mechanism of Action

The primary mechanism by which fragrance fixatives like 2-benzylideneoctanal work is by
reducing the vapor pressure of volatile fragrance molecules. This is achieved through
intermolecular interactions, such as van der Waals forces, between the fixative and the more
volatile aroma compounds. By forming a less volatile matrix, the fixative slows down the
release of the fragrance molecules into the air, thus prolonging the perception of the scent.
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Diagram 2: Logical Relationship of Fragrance Fixation
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Diagram 2: Logical Relationship of Fragrance Fixation

Conclusion

The available data indicates that 2-benzylideneoctanal is a highly effective fragrance fixative,
with a reported substantivity of 400 hours. This performance is comparable to other well-
established fixatives like Tonalide and potentially Galaxolide, although conflicting data for the
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latter makes a direct comparison challenging. Iso E Super, while a popular and effective
fixative, appears to have a lower substantivity based on the available information.

The choice of a fragrance fixative will ultimately depend on a variety of factors, including the
desired olfactory profile, formulation compatibility, regulatory considerations, and cost. The data
and protocols presented in this guide provide a framework for making an informed decision
when selecting a fixative for fragrance development. Further head-to-head studies under
standardized conditions are warranted to provide a more definitive comparison of the
performance of these materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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